REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[C:7]([C:10](=[N:16][OH:17])[C:11]([O:13][CH2:14][CH3:15])=[O:12])(=[O:9])[CH3:8].I[CH:19]([CH3:21])[CH3:20].O>CC(C)=O.C(Cl)Cl>[C:7]([C:10](=[N:16][O:17][CH:19]([CH3:21])[CH3:20])[C:11]([O:13][CH2:14][CH3:15])=[O:12])(=[O:9])[CH3:8] |f:0.1.2|
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Name
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Quantity
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52 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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397.8 g
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Type
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reactant
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Smiles
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C(C)(=O)C(C(=O)OCC)=NO
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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IC(C)C
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Name
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Quantity
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800 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Type
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CUSTOM
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Details
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The mixture was stirred for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooled on an ice bath
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Type
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STIRRING
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Details
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The mixture was stirred
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Type
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CUSTOM
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Details
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decanted
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with methylene chloride
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Type
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CUSTOM
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Details
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The mixture was dried
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Type
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FILTRATION
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Details
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vacuum filtered
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Type
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CUSTOM
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Details
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the filtrate was evaporated
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Reaction Time |
25 min |
Name
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Type
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product
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Smiles
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C(C)(=O)C(C(=O)OCC)=NOC(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 41.5 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |